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Compound of Interest

Compound Name: endo-Norborneol

Cat. No.: B8440766

This guide provides a comprehensive overview of the key physical properties of endo-
Norborneol, specifically its melting and boiling points. It is intended for researchers, scientists,
and professionals in drug development who require precise data and detailed experimental
protocols for the characterization of this compound.

Core Physical Properties

endo-Norborneol is a bicyclic alcohol with the chemical formula C7H120. Its physical state at
standard conditions is a colorless solid.[1] Accurate determination of its melting and boiling
points is crucial for its identification, purity assessment, and manipulation in various chemical
processes.

Data Presentation

The experimentally determined melting and boiling points for endo-Norborneol are
summarized in the table below. It is important to note that the melting point is typically reported
as a range, which can be an indicator of purity. A sharp, narrow melting point range is indicative
of a pure compound, while a broad and depressed range suggests the presence of impurities.

[2]
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Physical Property Value

Melting Point 149-154 °C[3][4]

149-151 °C[5]

148.0-154.0 °C[1][6]

Boiling Point 176.5 °C (at 760 mmHQ)[1][5]

For comparison, the isomeric exo-Norborneol has a distinct melting point of 124-126 °C and a
boiling point of 176-177 °C.[7]

Experimental Protocols

The following sections detail the standard laboratory procedures for the determination of the
melting and boiling points of organic compounds like endo-Norborneol.

Melting Point Determination (Capillary Method)

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of dry endo-Norborneol is placed on a clean, dry
surface. If the crystals are large, they should be finely powdered using a mortar and pestle to
ensure uniform packing and heat transfer.[9]
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o Loading the Capillary Tube: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
The packed sample height should be approximately 2-3 mm.[10] To further compact the
sample, the capillary tube can be dropped, sealed-end down, through a long glass tube onto
a hard surface.[10][11]

¢ Measurement:

o The loaded capillary tube is placed into the heating block of the melting point apparatus.
[11]

o For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an

approximate melting range.[9]

o A second, more precise measurement is then performed with a fresh sample. The
apparatus is heated rapidly to about 20 °C below the approximate melting point.[10] The
heating rate is then reduced to a slow rate of about 1-2 °C per minute.[2][9]

o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range. The temperature at which the entire sample becomes a clear liquid is
recorded as the end of the melting range.[10]

Visualization of Melting Point Determination Workflow:
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Workflow for Melting Point Determination

Prepare Sample:
- Ensure sample is dry
- Grind to a fine powder

;

Load Capillary Tube:
- Tap open end into sample
- Pack sample to 2-3 mm height

l

Place in Apparatus

\
\
\
|
1
|

Rapid Heating (Optional): ||

- Determine approximate melting range ,’If approx. MP is known

\ ¥

Slow Heating:
- Heat to 20°C below approx. MP
- Reduce rate to 1-2°C/min

:

Observe and Record:
- T1: First liquid drop appears
- T2: All solid has melted

i

Report Melting Range (T1 - T2)
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Workflow for Micro Boiling Point Determination

Prepare Sample:
- Add liquid to small test tube

'

Assemble Apparatus:
- Attach test tube to thermometer
- Insert inverted capillary tube
- Place assembly in Thiele tube

l

Heat Apparatus:
- Gently heat the Thiele tube

l

Observe Bubbles:
- Heat until a rapid, continuous
stream of bubbles emerges

l

Cool Apparatus:
- Remove heat source

'

Record Boiling Point:
- Note temperature when liquid
enters the capillary tube

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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